4-(2-chloro-4-nitrophenyl)-2-methyl-1-[(4-methylphenyl)sulfonyl]piperazine

• IUPAC Name: 4-(2-chloro-4-nitrophenyl)-2-methyl-1-(4-methylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C18H20ClN3O4S/c1-13-3-6-16(7-4-13)27(25,26)21-10-9-20(12-14(21)2)18-8-5-15(22(23)24)11-17(18)19/h3-8,11,14H,9-10,12H2,1-2H3
• InChI Key: XMOSKEBAPAPKJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCN1S(=O)(=O)C2=CC=C(C=C2)C)C3=C(C=C(C=C3)[N+](=O)[O-])Cl
• Molecular Formula: C18H20ClN3O4S
• Molecular Weight: 409.9 g/mol

Description

4-(2-chloro-4-nitrophenyl)-2-methyl-1-[(4-methylphenyl)sulfonyl]piperazine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as CNMP, and it has been found to have a wide range of biochemical and physiological effects. In

Scientific Research Applications

CNMP has been studied for its potential applications in a variety of scientific research fields. One of the main areas of research has been in the field of neuroscience, where CNMP has been found to have potential as a tool for studying the function of certain neurotransmitter receptors. CNMP has also been studied for its potential applications in the field of medicinal chemistry, where it has been found to have potential as a lead compound for the development of new drugs.

Mechanism of Action

The mechanism of action of CNMP is not fully understood, but it is believed to act as a competitive antagonist at certain types of neurotransmitter receptors. Specifically, CNMP has been found to block the activity of the N-methyl-D-aspartate (NMDA) receptor, which is involved in a variety of neurological processes.
Biochemical and Physiological Effects
CNMP has been found to have a wide range of biochemical and physiological effects. In addition to its activity as an NMDA receptor antagonist, CNMP has also been found to affect the activity of other neurotransmitter receptors, including the serotonin and dopamine receptors. CNMP has also been found to have effects on ion channels and enzymes involved in cellular signaling pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of CNMP for lab experiments is its specificity for certain types of neurotransmitter receptors. This specificity allows researchers to study the function of these receptors in a more targeted and controlled manner. However, one limitation of CNMP is that its effects on cellular signaling pathways are not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on CNMP. One area of research could focus on developing more specific and potent NMDA receptor antagonists based on the structure of CNMP. Another area of research could focus on studying the effects of CNMP on other types of neurotransmitter receptors and ion channels. Additionally, research could be conducted to better understand the biochemical and physiological effects of CNMP, which could lead to the development of new drugs for a variety of neurological disorders.